3-Bromo-6-oxabicyclo[3.1.0]hexane
Description
3-Bromo-6-oxabicyclo[3.1.0]hexane is a bicyclic organic compound characterized by a strained three-membered cyclopropane ring fused to a three-membered oxolane (tetrahydrofuran) ring. The bromine substituent at the 3-position and the oxygen atom in the 6-oxabicyclo structure contribute to its unique reactivity and physicochemical properties. This compound is primarily utilized in synthetic organic chemistry as a building block for pharmaceuticals, agrochemicals, and materials science due to its ability to undergo stereospecific ring-opening reactions and functionalization .
Synthetic routes to this compound often involve halogenation or ring-closing strategies. For example, H. Maskill et al. demonstrated the stereoselective reduction of 6,6-dibromo-3-oxabicyclo[3.1.0]hexane using zinc or tributyltin hydride to yield mixtures of exo- and endo-6-bromo derivatives, with selectivities dependent on the reducing agent .
Properties
CAS No. |
80778-34-3 |
|---|---|
Molecular Formula |
C5H7BrO |
Molecular Weight |
163.01 g/mol |
IUPAC Name |
3-bromo-6-oxabicyclo[3.1.0]hexane |
InChI |
InChI=1S/C5H7BrO/c6-3-1-4-5(2-3)7-4/h3-5H,1-2H2 |
InChI Key |
HBSVUEULTFIABU-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CC2C1O2)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Comparison of Key Brominated Bicyclo[3.1.0]hexane Derivatives
Table 2: Stereoselectivity in Reduction of 6,6-Dibromo-3-oxabicyclo[3.1.0]hexane
| Reducing Agent | exo:endo Ratio |
|---|---|
| Zinc–acetic acid | 62:38 |
| Tributyltin hydride | 48:52 |
| n-Butyllithium + H₂O | ~90:10 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
